Cas no 154669-94-0 (1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI))

1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI) structure
154669-94-0 structure
Product name:1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
CAS No:154669-94-0
MF:C12H15FO
MW:194.2453
CID:106671
PubChem ID:45080887

1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
    • (2R,3S)-2-fluoro-3-methyl-1-phenylpentan-1-one
    • DTXSID90664170
    • 154669-94-0
    • 1-Pentanone, 2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
    • Inchi: InChI=1S/C12H15FO/c1-3-9(2)11(13)12(14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3
    • InChI Key: ZXBUAQSKMUQAMD-UHFFFAOYSA-N
    • SMILES: CCC(C(C(C1=CC=CC=C1)=O)F)C

Computed Properties

  • Exact Mass: 194.11075
  • Monoisotopic Mass: 194.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.7

Experimental Properties

  • PSA: 17.07

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